Indolocarbazole natural products: occurrence, biosynthesis, and biological activity

Natural Product Reports Pub Date: 2006-10-19 DOI: 10.1039/B601930G

Abstract

Covering: up to June 2006

The indolocarbazole family of natural products, including the biosynthetically related bisindolylmaleimides, is reviewed (with 316 references cited). The isolation of indolocarbazoles from natural sources and the biosynthesis of this class of compounds are thoroughly reviewed, including recent developments in molecular genetics, enzymology and metabolic engineering. The biological activities and underlying modes of action displayed by natural and synthetic indolocarbazoles is also presented, with an emphasis on the development of analogs that have entered clinical trials for its future use against cancer or other diseases.

Graphical abstract: Indolocarbazole natural products: occurrence, biosynthesis, and biological activity
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